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An In-depth Technical Guide to the Molecular Structure and Bonding in 4-Nitropyrazole

Introduction

4-Nitropyrazole is a five-membered, nitrogen-containing heterocyclic compound of significant
interest in medicinal chemistry and materials science.[1][2] As a key intermediate, it serves as a
building block for synthesizing various derivatives, including antibiotics, antifungal agents, and
Leucine-Rich Repeat Kinase 2 (LRRK2) inhibitors for Parkinson's disease research.[1]
Furthermore, its energetic properties, such as high density and low sensitivity, make it a focal
point in the study of energetic materials.[2] This guide provides a comprehensive technical
overview of the molecular structure, bonding, and characterization of 4-Nitropyrazole, tailored
for researchers, scientists, and professionals in drug development.

Molecular Structure and Bonding

The molecular structure of 4-Nitropyrazole consists of a pyrazole ring substituted with a nitro
group at the C4 position. The pyrazole ring is an aromatic heterocycle containing three carbon
atoms and two adjacent nitrogen atoms. The presence of the electron-withdrawing nitro group
significantly influences the electronic properties and reactivity of the pyrazole ring.[3]
Theoretical studies, including quantum chemical calculations, have been employed to
understand its geometric and electronic structure.[3][4] 4-Nitropyrazole is considered the most
stable isomer among nitropyrazoles with a single nitro group.[4][5]

Caption: Molecular structure of 4-Nitropyrazole.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b043035?utm_src=pdf-interest
https://www.benchchem.com/product/b043035?utm_src=pdf-body
https://www.benchchem.com/product/b043035?utm_src=pdf-body
https://www.medchemexpress.com/4-nitropyrazole.html
https://www.guidechem.com/question/how-to-synthesize-4-nitropyraz-id127607.html
https://www.medchemexpress.com/4-nitropyrazole.html
https://www.guidechem.com/question/how-to-synthesize-4-nitropyraz-id127607.html
https://www.benchchem.com/product/b043035?utm_src=pdf-body
https://www.benchchem.com/product/b043035?utm_src=pdf-body
https://pubs.aip.org/aip/jcp/article/140/3/034320/601535/Azole-energetic-materials-Initial-mechanisms-for
https://pubs.aip.org/aip/jcp/article/140/3/034320/601535/Azole-energetic-materials-Initial-mechanisms-for
https://pmc.ncbi.nlm.nih.gov/articles/PMC6705041/
https://www.benchchem.com/product/b043035?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6705041/
https://www.researchgate.net/figure/Molecular-structure-of-4-nitropyrazole_fig1_334976257
https://www.benchchem.com/product/b043035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Crystallographic Data

The solid-state structure of 4-Nitropyrazole has been elucidated through single-crystal X-ray
diffraction.[6][7] These studies reveal the precise spatial arrangement of atoms, intermolecular
interactions, and packing patterns within the crystal lattice. The crystal system and unit cell
parameters provide fundamental information for understanding its physical properties.

Parameter Value Reference
Crystal System Triclinic [6]
Space Group P-1

a 8.0329(11) A

b 9.6305(8) A [6]
c 9.9036(8) A [6]
o 74.393(7)° [6]
B 81.560(9)° [6]
y 83.196(9)° [6]
Volume (V) 727.40(13) A3 [6]
Z 6 [6]
Calculated Density (p) 1.549 mg-mm~-3 [6]

Spectroscopic Characterization

Spectroscopic techniques are essential for confirming the molecular structure of 4-
Nitropyrazole. Infrared (IR) spectroscopy identifies functional groups, while Nuclear Magnetic
Resonance (NMR) spectroscopy provides information about the chemical environment of
hydrogen atoms.
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Wavenumber

Technique (cm~*) | Chemical Assignment Reference
Shift (ppm)

FT-IR (KBr) 3186 N-H stretch [8]
Asymmetric NO2

1526 [8]
stretch

Symmetric NO2

1353 [8]

stretch
1H NMR (DMSO-ds) 8.26 (d) 5-H [8]
6.76 (d) 3-H (8]

Experimental Protocols
Synthesis of 4-Nitropyrazole

A high-yield, "one-pot two-step” method has been developed for the synthesis of 4-
Nitropyrazole.[2][6]

Preparation of Pyrazole Sulfate: Pyrazole is first reacted with concentrated sulfuric acid to
form pyrazole sulfate.[2]

 Nitration: A nitrating mixture of fuming nitric acid (98%) and oleum (20% fuming sulfuric acid)
is prepared.[2][6]

» Reaction: The pyrazole sulfate is then directly nitrated with the prepared mixture.[2]

e Optimization: Optimal reaction conditions have been identified as a molar ratio of n(fuming
nitric acid):n(oleum):n(concentrated sulfuric acid):n(pyrazole) = 1.5:3:2.1:1, a reaction
temperature of 50 °C, and a reaction time of 1.5 hours, achieving a yield of up to 85%.[2][6]

« Purification: The resulting solid product is purified by recrystallization from an ether/hexane
mixture.[8]

Single Crystal X-ray Diffraction
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» Crystal Growth: A single crystal of 4-Nitropyrazole suitable for diffraction is obtained,
typically through slow evaporation of a saturated solution.

» Data Collection: The crystal is mounted on a goniometer in an X-ray single-crystal
diffractometer. It is then irradiated with a monochromatic X-ray beam at a controlled
temperature.

 Structure Solution and Refinement: The diffraction pattern is collected and processed. The
resulting data is used to solve the crystal structure, determining the atomic positions within
the unit cell. The structural model is then refined to achieve the best fit with the experimental
data.[6]

Spectroscopic Analysis

« Infrared (IR) Spectroscopy: A solid sample of 4-Nitropyrazole is mixed with potassium
bromide (KBr) and pressed into a pellet. The FT-IR spectrum is then recorded to identify
characteristic vibrational frequencies of the functional groups.[8]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: The *H NMR spectrum is recorded by
dissolving the sample in a deuterated solvent, such as DMSO-de.[8] This allows for the
determination of the chemical shifts and coupling patterns of the protons, confirming the
substitution pattern on the pyrazole ring.

e Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact
mass of the molecule, confirming its elemental composition.[6]

Computational Modeling

o Geometry Optimization: The molecular structure of 4-Nitropyrazole is optimized using
qguantum chemical methods, such as Density Functional Theory (DFT) with functionals like
B3LYP.[4][8]

e Frequency Calculations: Vibrational frequencies are calculated to compare with experimental
IR and Raman spectra, aiding in the assignment of spectral bands.[8]

» Electronic Structure Analysis: Advanced methods like Complete Active Space Self-
Consistent Field (CASSCF) are used to explore the electronic states and potential
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decomposition pathways of the molecule.[3]

Experimental and Analytical Workflow

The following diagram illustrates the typical workflow for the synthesis and comprehensive
characterization of 4-Nitropyrazole.
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Caption: Workflow for Synthesis and Characterization of 4-Nitropyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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